Cas no 2228497-14-9 (1-(isoquinolin-5-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(isoquinolin-5-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228497-14-9
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 6000170
• PubChem ID: 165850159
• Update Time: 2025-06-22

1-(isoquinolin-5-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(isoquinolin-5-yl)-2,2-dimethylcyclopropan-1-amine
• 2228497-14-9
• EN300-1726881

• Inchi： 1S/C14H16N2/c1-13(2)9-14(13,15)12-5-3-4-10-8-16-7-6-11(10)12/h3-8H,9,15H2,1-2H3
• InChI Key： ACTPLSOUGAIIKD-UHFFFAOYSA-N
• SMILES： NC1(C2=CC=CC3C=NC=CC2=3)CC1(C)C

Computed Properties

• Exact Mass: 212.131348519g/mol
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(isoquinolin-5-yl)-2,2-dimethylcyclopropan-1-amine

Recent Advances in the Study of 1-(isoquinolin-5-yl)-2,2-dimethylcyclopropan-1-amine (CAS: 2228497-14-9)

The compound 1-(isoquinolin-5-yl)-2,2-dimethylcyclopropan-1-amine (CAS: 2228497-14-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane and isoquinoline structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on elucidating its pharmacological properties, synthetic routes, and potential clinical applications.

One of the key areas of interest is the compound's interaction with neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest that 1-(isoquinolin-5-yl)-2,2-dimethylcyclopropan-1-amine exhibits high affinity for specific serotonin and dopamine receptor subtypes. These findings are particularly relevant for the development of novel treatments for neuropsychiatric disorders such as depression, anxiety, and schizophrenia. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to better understand the binding mechanisms and structure-activity relationships (SAR) of this compound.

In addition to its CNS applications, recent investigations have explored the potential of 1-(isoquinolin-5-yl)-2,2-dimethylcyclopropan-1-amine in oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with solid tumors. The study highlighted the compound's ability to induce apoptosis through the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade. These findings open new avenues for the development of targeted cancer therapies.

The synthetic chemistry of 1-(isoquinolin-5-yl)-2,2-dimethylcyclopropan-1-amine has also been a focus of recent research. A team from the University of Cambridge recently reported an optimized synthetic route that improves yield and scalability while reducing the use of hazardous reagents. This advancement is critical for facilitating further preclinical and clinical studies. The new synthetic protocol involves a novel cyclopropanation strategy using chiral catalysts, which enhances the enantiomeric purity of the final product.

Despite these promising developments, challenges remain in the clinical translation of 1-(isoquinolin-5-yl)-2,2-dimethylcyclopropan-1-amine. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, which may necessitate formulation optimization or prodrug strategies. Additionally, ongoing toxicology studies are evaluating the safety profile of this compound at therapeutic doses. These aspects will be crucial for determining its viability as a drug candidate.

In conclusion, 1-(isoquinolin-5-yl)-2,2-dimethylcyclopropan-1-amine represents a compelling case study in modern drug discovery, showcasing how structural innovation can lead to molecules with diverse therapeutic potential. The compound's dual applicability in CNS disorders and oncology, coupled with recent advances in its synthesis and characterization, positions it as a molecule of significant interest for future research and development efforts in the pharmaceutical industry.